Cas no 2138539-13-4 (1-methoxy-4-(propan-2-yl)cyclohexylmethanol)

1-Methoxy-4-(propan-2-yl)cyclohexylmethanol is a cyclohexane derivative featuring both methoxy and isopropyl substituents, along with a hydroxymethyl functional group. This compound is of interest in organic synthesis due to its versatile reactivity, particularly in the preparation of fragrances, pharmaceuticals, and specialty chemicals. The presence of multiple functional groups allows for selective modifications, enabling applications in asymmetric synthesis and chiral intermediate production. Its structural stability and solubility in common organic solvents enhance its utility in laboratory and industrial settings. The compound's defined stereochemistry also makes it valuable for studies in stereoselective reactions and molecular design. Proper handling and storage are recommended to maintain its chemical integrity.

1-methoxy-4-(propan-2-yl)cyclohexylmethanol structure

2138539-13-4 structure

Product Name:1-methoxy-4-(propan-2-yl)cyclohexylmethanol

CAS No:2138539-13-4

MF:C₁₁H₂₂O₂

MW:186.291183948517

CID:5961616

PubChem ID:165962937

Update Time:2025-05-19

1-methoxy-4-(propan-2-yl)cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

- 1-methoxy-4-(propan-2-yl)cyclohexylmethanol
- 2138539-13-4
- EN300-1143597
- [1-methoxy-4-(propan-2-yl)cyclohexyl]methanol
- Inchi： 1S/C11H22O2/c1-9(2)10-4-6-11(8-12,13-3)7-5-10/h9-10,12H,4-8H2,1-3H3
- InChI Key： IXLULLLGVFLLAC-UHFFFAOYSA-N
- SMILES： O(C)C1(CO)CCC(C(C)C)CC1

Computed Properties

Exact Mass: 186.161979940g/mol
Monoisotopic Mass: 186.161979940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.5Å²

1-methoxy-4-(propan-2-yl)cyclohexylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1143597-0.05g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4	95%	0.05g	$612.0	2023-10-26
Enamine	EN300-1143597-0.1g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4	95%	0.1g	$640.0	2023-10-26
Enamine	EN300-1143597-0.25g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4	95%	0.25g	$670.0	2023-10-26
Enamine	EN300-1143597-0.5g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4	95%	0.5g	$699.0	2023-10-26
Enamine	EN300-1143597-1.0g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4		1g	$728.0	2023-05-23
Enamine	EN300-1143597-2.5g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4	95%	2.5g	$1428.0	2023-10-26
Enamine	EN300-1143597-5.0g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4		5g	$2110.0	2023-05-23
Enamine	EN300-1143597-10.0g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4		10g	$3131.0	2023-05-23
Enamine	EN300-1143597-1g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4	95%	1g	$728.0	2023-10-26
Enamine	EN300-1143597-5g	[1-methoxy-4-(propan-2-yl)cyclohexyl]methanol	2138539-13-4	95%	5g	$2110.0	2023-10-26

1-methoxy-4-(propan-2-yl)cyclohexylmethanol Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An ion-exchange method for determining paraquat residues in food crops

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Additional information on 1-methoxy-4-(propan-2-yl)cyclohexylmethanol

Comprehensive Overview of 1-Methoxy-4-(propan-2-yl)cyclohexylmethanol (CAS No. 2138539-13-4)

1-Methoxy-4-(propan-2-yl)cyclohexylmethanol (CAS No. 2138539-13-4) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This cyclohexane derivative features a methoxy group and an isopropyl substituent, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery and flavor enhancement, particularly as demand grows for novel synthetic intermediates with low toxicity profiles.

The compound's molecular structure (C11H22O2) combines lipophilic and hydrophilic moieties, enabling applications in solvent formulations and delivery systems. Recent studies highlight its stability under physiological conditions, sparking interest for cosmetic preservatives and controlled-release matrices. With the global fine chemicals market projected to exceed $200 billion by 2025, 2138539-13-4 aligns with industry trends toward sustainable chiral building blocks for asymmetric synthesis.

Analytical characterization reveals 1-methoxy-4-(propan-2-yl)cyclohexylmethanol exhibits excellent solubility in common organic solvents (>50 mg/mL in DMSO), addressing formulation challenges in agrochemical development. Its low volatility (predicted VP: 0.01 mmHg at 25°C) makes it suitable for high-temperature applications, while the hydroxyl group allows straightforward derivatization – a key advantage for combinatorial chemistry workflows. These properties respond to frequent search queries about "stable cyclohexane derivatives for catalysis" and "non-hazardous chemical modifiers."

In green chemistry applications, this compound demonstrates compatibility with biocatalytic processes, meeting ESG-focused manufacturer requirements. Patent analyses show growing IP activity around similar oxygenated cyclohexanes, particularly for electronic materials and liquid crystal formulations. The 2138539-13-4 scaffold shows promise for designing bioactive molecules, with computational studies suggesting favorable ADME properties – a hot topic in medicinal chemistry forums.

Quality specifications typically require ≥95% purity by HPLC analysis, with strict control of isomeric impurities. Storage recommendations emphasize protection from moisture at 2-8°C, reflecting its hydrolytic stability profile. These technical details address common search terms like "handling protocols for functionalized cyclohexanols" and "analytical methods for tertiary alcohol quantification."

Future research directions may explore its phase-transfer properties and potential in ionic liquid formulations. The compound's stereochemical complexity offers opportunities for developing chiral auxiliaries, while its hydrogen-bonding capacity could benefit supramolecular chemistry applications. These prospects align with trending searches about "next-generation molecular scaffolds" and "sustainable specialty chemicals."